Cas no 21900-48-1 (3-Bromo-2-methylbenzoyl Chloride)
21900-48-1 structure
Product Name:3-Bromo-2-methylbenzoyl Chloride
CAS No:21900-48-1
MF:C8H6BrClO
MW:233.489640712738
MDL:MFCD08543466
CID:250314
PubChem ID:19367807
Update Time:2025-04-19
3-Bromo-2-methylbenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-bromo-2-methyl-
- 3-Bromo-2-methylbenzoyl chloride
- 3-Brom-2-methyl-benzoylchlorid
- 3-bromo-2-methylbenzoic acid chloride
- Benzoyl chloride,3-bromo-2-methyl
- o-Toluoylchloride,3-bromo-(8CI)
- JUNGKBUTMUFRGV-UHFFFAOYSA-N
- WAA90048
- 3-BROMO-2-METHYL BENZOYL CHLORIDE
- 21900-48-1
- SCHEMBL3710686
- DTXSID90598426
- MFCD08543466
- 3-BROMO-2-METHYLBENZOYLCHLORIDE
- PS-10787
- AKOS013152077
- 3-bromo-2-methyl-benzoyl chloride
- 3-Bromo-2-methylbenzoyl Chloride
-
- MDL： MFCD08543466
- Inchi： 1S/C8H6BrClO/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3
- InChI Key： JUNGKBUTMUFRGV-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(=O)Cl)=C1C
Computed Properties
- Exact Mass: 231.92900
- Monoisotopic Mass: 231.92906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.13650
3-Bromo-2-methylbenzoyl Chloride Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-2-methylbenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003779-250mg |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | 97% | 250mg |
$475.20 | 2023-09-02 | |
| Alichem | A010003779-500mg |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A010003779-1g |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | B678733-50mg |
3-Bromo-2-methylbenzoyl Chloride |
21900-48-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678733-100mg |
3-Bromo-2-methylbenzoyl Chloride |
21900-48-1 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678733-500mg |
3-Bromo-2-methylbenzoyl Chloride |
21900-48-1 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | OR8865-1g |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | tech | 1g |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR8865-5g |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | tech | 5g |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR8865-25g |
3-Bromo-2-methylbenzoyl chloride |
21900-48-1 | tech | 25g |
£270.00 | 2025-02-20 | |
| abcr | AB248096-1 g |
3-Bromo-2-methylbenzoyl chloride, 98%; . |
21900-48-1 | 98% | 1g |
€127.00 | 2023-04-27 |
3-Bromo-2-methylbenzoyl Chloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
21900-48-1 (3-Bromo-2-methylbenzoyl Chloride) Related Products
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- 21900-33-4(3-BROMO-4-METHYL benzOYL CHLORIDE)
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- 74346-20-6(Benzoyl chloride, 4-bromo-2,6-dimethyl-)
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